Cas no 54995-57-2 (2-(3-Iodophenyl)-1,3-benzoxazol-5-amine)

• Product Name: 2-(3-Iodophenyl)-1,3-benzoxazol-5-amine
• CAS No: 54995-57-2
• MF: C₁₃H₉IN₂O
• MW: 336.127835035324
• MDL: MFCD00477466
• CID: 892255
• Update Time: 2026-04-29

2-(3-Iodophenyl)-1,3-benzoxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-IODO-PHENYL)-BENZOOXAZOL-5-YLAMINE
• 2-(3-Iodophenyl)-1,3-benzoxazol-5-amine

• MDL： MFCD00477466
• Inchi： InChI=1S/C13H9IN2O/c14-9-3-1-2-8(6-9)13-16-11-7-10(15)4-5-12(11)17-13/h1-7H,15H2
• InChI Key： NXDIGEICTIBJTM-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)I)C2=NC3=CC(=CC=C3O2)N

Computed Properties

• Exact Mass: 335.97600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 52.05000
• LogP: 4.26280

2-(3-Iodophenyl)-1,3-benzoxazol-5-amine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles